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Introduction
Calteridol calcium (CAS No. 121915-83-1) is a specialized pharmaceutical excipient primarily

utilized as a chelating agent and stabilizer in parenteral drug formulations.[1] Its most

prominent application is within gadolinium-based contrast agents (GBCAs) for Magnetic

Resonance Imaging (MRI), such as in the formulation of gadoteridol (ProHance®).[2][3][4][5][6]

[7][8] In this context, its principal function is to complex with any potential free gadolinium ions,

mitigating the risk of toxicity associated with the unchelated heavy metal.[9] This technical

guide provides a comprehensive overview of Calteridol calcium, including its chemical

properties, mechanism of action, and the experimental protocols for its characterization.

While Calteridol calcium has demonstrated antifungal and antibacterial properties in

preclinical research, its primary role in approved pharmaceutical products to date is that of a

stabilizing excipient.[1][10] It is important to note that this compound is intended for research

and pharmaceutical manufacturing purposes and not for direct human or veterinary therapeutic

use on its own.[11]

Chemical and Physical Properties
Calteridol calcium is the calcium salt of calteridol, a macrocyclic polyaminocarboxylate ligand.

[1] Its structure is designed for high-affinity binding to metal ions. The key physicochemical

properties of Calteridol calcium are summarized in the tables below.
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Table 1: General and Chemical Properties
Property Value Source

IUPAC Name

tricalcium;2-[4,7-

bis(carboxylatomethyl)-10-(2-

hydroxypropyl)-1,4,7,10-

tetrazacyclododec-1-yl]acetate

[10][12]

CAS Number 121915-83-1 [10]

Molecular Formula C₃₄H₅₈Ca₃N₈O₁₄ [10][12]

Molecular Weight 923.1 g/mol [10][12]

Synonyms SQ33,248, RPH56VWA1A [13]

Topological Polar Surface Area 307 Å² [1][12]

Heavy Atom Count 59 [1]

Table 2: Physical and Formulation-Relevant Properties
Property Value Source

Appearance
White to off-white crystalline

powder
[2]

Aqueous Solubility ≥500 mg/mL [1]

Solubility in other solvents Freely soluble in methanol [1]

Concentration in ProHance® 0.23 mg/mL [2][3][5][6][7][8]

Storage Conditions
Dry, dark, at 0-4°C (short term)

or -20°C (long term)
[11]

Mechanism of Action as an Excipient
The primary function of Calteridol calcium in pharmaceutical formulations, particularly in

gadoteridol injections, is to act as a stabilizing agent by sequestering free metal ions.[1]

Gadolinium-based contrast agents rely on the kinetic and thermodynamic stability of the
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gadolinium complex (e.g., gadoteridol). However, there is a potential for a minuscule amount of

the toxic, free Gd³⁺ ion to be present due to dissociation or impurities.

Calteridol calcium is included in the formulation in a small, excess amount relative to the

active ingredient.[9] The calteridol ligand has a very high affinity for gadolinium, with a stability

constant (Log K) reported at 22.1.[1] In the formulation, the calcium in the Calteridol calcium
complex can be readily displaced by any free Gd³⁺ ions, a process known as transmetallation.

This effectively "scavenges" the free gadolinium, forming the stable gadoteridol complex and

releasing biocompatible calcium ions. This ensures the safety of the injectable product by

minimizing patient exposure to toxic free gadolinium.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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